Cas no 146548-14-3 (trans-N-Boc-octahydro-isoquinolin-6-one)

• Product Name: trans-N-Boc-octahydro-isoquinolin-6-one
• CAS No: 146548-14-3
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 4601377
• Update Time: 2023-08-10

trans-N-Boc-octahydro-isoquinolin-6-one Chemical and Physical Properties

Names and Identifiers

• trans-N-Boc-octahydro-isoquinolin-6-one
• tert-butyl (4aR,8aR)-6-oxo-1,3,4,4a,5,7,8,8a-octahydroisoquinoline-2-carboxylate
• tert-Butyl rac-(4aR,8aR)-6-oxooctahydro-2(1H)-isoquinolinecarboxylate
• (4aR,8aR)-6-Oxooctahydroisoquinoline-2(1H)-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H23NO3/c1-14(2,3)18-13(17)15-7-6-10-8-12(16)5-4-11(10)9-15/h10-11H,4-9H2,1-3H3/t10-,11+/m1/s1
• InChI Key： MNWQGQXNDLLERG-MNOVXSKESA-N
• SMILES： O=C1CC[C@H]2CN(C(=O)OC(C)(C)C)CC[C@@H]2C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6